Cas no 50624-67-4 (2-Pyridineacetonitrile, 6-(hydroxymethyl)- (9CI))

• Product Name: 2-Pyridineacetonitrile, 6-(hydroxymethyl)- (9CI)
• CAS No: 50624-67-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1019728
• Update Time: 2024-06-13

2-Pyridineacetonitrile, 6-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, 6-(hydroxymethyl)- (9CI)
• 2-Pyridineacetonitrile, 6-(hydroxymethyl)-

• Inchi： 1S/C8H8N2O/c9-5-4-7-2-1-3-8(6-11)10-7/h1-3,11H,4,6H2
• InChI Key： LQDZTODPBAPIOP-UHFFFAOYSA-N
• SMILES： C1(CC#N)=NC(CO)=CC=C1

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2